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Compound of Interest

Compound Name: M084

Cat. No.: B1675827 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of M084 High

Tack Multi-Purpose Spray Adhesive canisters, also marketed as TensorGrip M84. Adherence to

these procedures is crucial for ensuring laboratory safety and environmental compliance.

Quantitative Data Summary
For optimum performance and safety, storage and handling of M084 adhesive canisters should

adhere to the following temperature limits.

Parameter Value

Storage Temperature Do not store at temperatures over 50°C.[1]

Optimal Performance Temperature
Store at 18°C during use, but always above

10°C.[1]

Shelf Life 18 months from date of manufacture.
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The following protocol outlines the step-by-step methodology for the safe disposal of empty

M084 adhesive canisters. The primary objective is to ensure the canister is fully empty of

product and propellant, rendering it safe for disposal as scrap metal.

Materials Required:

Personal Protective Equipment (PPE): Safety glasses, protective gloves.

Suitable container for residual adhesive.

Non-ferrous rod and mallet or a hammer and punch.[2][3]

Procedure:

Ensure Canister is Empty: The adhesive will begin to sputter and lose its effective spray

pattern when the canister is nearly empty. Continue to spray into a waste container until only

propellant (air) is being expelled.[4]

Release Residual Pressure: In a well-ventilated area, preferably outdoors, turn the canister

on its side and open the valve to release any remaining pressure.[3]

Depressurize the Canister: Once the pressure is fully evacuated, locate the bursting disk at

the top of the canister. Using a non-ferrous rod and mallet or a hammer and punch, strike the

perimeter of the disk to puncture it.[2][3] This action permanently vents the canister.

Allow for Curing: Leave the canister for 24 hours to allow any residual adhesive to dry and/or

cure.[2]

Final Disposal: Once the canister is empty of all hazardous materials and depressurized, it

can be considered scrap metal.[2] Dispose of the canister in accordance with your

institution's and local regulations for scrap metal recycling.[3] Canisters that are still

pressurized or contain adhesive should be disposed of as hazardous waste according to

national or local waste company guidelines, under code EWC 160504* (full or partially empty

aerosol).[2] An empty and depressurized canister can be disposed of under code EWC

150104* (empty aerosol, no hazardous residues).[2]

Logical Workflow for M084 Canister Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of M084 adhesive canisters.

Begin M084 Canister Disposal

Is the canister completely empty of adhesive?

Spray remaining adhesive into a suitable waste container.

No

In a well-ventilated area, open the valve to release all propellant pressure.

Yes

Dispose of as hazardous waste (EWC 160504*).

Unsure or
contains liquid

Puncture the bursting disk on the canister to permanently vent.

Allow 24 hours for any adhesive residue to fully cure.

Dispose of the canister as scrap metal according to local regulations.

End of Disposal Process
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of M084 spray adhesive canisters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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